Cas no 1805241-75-1 (5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol
• CAS No: 1805241-75-1
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4914776
• Update Time: 2025-06-26

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol

• Inchi： 1S/C7H6BrF2NO2/c8-3-1-5(13)6(7(9)10)11-4(3)2-12/h1,7,12-13H,2H2
• InChI Key： NPVCZAVNXYAXPY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 53.4

Additional information on 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol

Introduction to 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805241-75-1)

5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805241-75-1, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, including the presence of a bromine atom, a difluoromethyl group, and a hydroxyl functional group, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and application of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol have been explored in several cutting-edge research studies. One of the most notable applications is in the development of novel therapeutic agents. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with enhanced efficacy and selectivity. The bromine substituent, for instance, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. In particular, the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This makes 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol a promising intermediate for designing molecules with tailored biological activities.

The hydroxyl group in the molecule adds another layer of complexity and potential functionality. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for the binding affinity of a drug candidate to its target protein or enzyme. Additionally, the hydroxyl group can be further modified through oxidation or esterification reactions, expanding the chemical space available for drug discovery.

Recent research has highlighted the potential of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular signaling pathways and are often implicated in various diseases, including cancer. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit potent inhibitory activity against specific kinases. For example, studies have shown that certain analogs of this compound can selectively inhibit tyrosine kinases, which are overactive in many cancer cell lines.

In addition to its applications in kinase inhibition, 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol has also been explored as a building block for other therapeutic areas. Its pyridine core is versatile enough to be incorporated into molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The ability to modify various functional groups on this scaffold allows for fine-tuning of pharmacological properties, making it an attractive candidate for structure-activity relationship (SAR) studies.

The synthetic routes to 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol have also been optimized for scalability and efficiency. Modern synthetic methodologies often involve multi-step processes that require careful selection of reagents and reaction conditions. Advances in catalysis and green chemistry have enabled more sustainable and environmentally friendly synthetic routes, reducing waste and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

The biological evaluation of 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol has revealed several interesting findings. In vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may interact with enzymes involved in DNA repair or metabolic pathways, offering insights into its possible therapeutic applications.

Furthermore, computational studies have been employed to understand the molecular interactions between 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol and its biological targets. Molecular docking simulations can predict how this compound binds to proteins or enzymes at an atomic level, providing valuable information for rational drug design. These computational approaches complement experimental efforts by identifying key interaction sites and guiding modifications to improve binding affinity.

The future prospects for 5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol are promising. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools for research and drug development. This compound represents a versatile scaffold that can be further explored through both synthetic chemistry and biological screening programs.

In conclusion,5-Bromo-2-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805241-75-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound，highlighting its importance in modern medicinal chemistry.